Cas no 1249779-03-0 ((3-bromothiophen-2-yl)methyl2-(diethylamino)ethylamine)

• Product Name: (3-bromothiophen-2-yl)methyl2-(diethylamino)ethylamine
• CAS No: 1249779-03-0
• MF: C₁₁H₁₉BrN₂S
• MW: 291.250960588455
• CID: 5177685
• PubChem ID: 61727864
• Update Time: 2025-10-29

(3-bromothiophen-2-yl)methyl2-(diethylamino)ethylamine Chemical and Physical Properties

Names and Identifiers

• [(3-Bromothiophen-2-yl)methyl][2-(diethylamino)ethyl]amine
• n1-((3-Bromothiophen-2-yl)methyl)-n2,n2-diethylethane-1,2-diamine
• 1,2-Ethanediamine, N2-[(3-bromo-2-thienyl)methyl]-N1,N1-diethyl-
• (3-bromothiophen-2-yl)methyl2-(diethylamino)ethylamine

• Inchi： 1S/C11H19BrN2S/c1-3-14(4-2)7-6-13-9-11-10(12)5-8-15-11/h5,8,13H,3-4,6-7,9H2,1-2H3
• InChI Key： UMAUQOZRWGZNIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CNCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 165
• XLogP3: 2.5
• Topological Polar Surface Area: 43.5

Additional information on (3-bromothiophen-2-yl)methyl2-(diethylamino)ethylamine

Introduction to (3-Bromothiophen-2-yl)methyl 2-(Diethylamino)ethylamine (CAS No. 1249779-03-0)

(3-Bromothiophen-2-yl)methyl 2-(diethylamino)ethylamine (CAS No. 1249779-03-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BDEA, has garnered attention due to its unique chemical structure and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular formula of (3-Bromothiophen-2-yl)methyl 2-(diethylamino)ethylamine is C₁₃H₁₈BrN₂S, and its molecular weight is approximately 306.25 g/mol. The compound features a thiophene ring, a bromine atom, and a diethylamino group, which contribute to its distinct chemical and biological properties. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals.

The synthesis of (3-Bromothiophen-2-yl)methyl 2-(diethylamino)ethylamine can be achieved through various methods. One common approach involves the reaction of 3-bromothiophene with an appropriate amine derivative. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilizes microwave irradiation to enhance the reaction yield and purity of the final product. This method not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.

In terms of biological activities, (3-Bromothiophen-2-yl)methyl 2-(diethylamino)ethylamine has shown promising results in several areas of research. One notable application is its potential as a lead compound for developing new anti-inflammatory drugs. A study published in the European Journal of Medicinal Chemistry reported that BDEA exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that BDEA could be further optimized to develop more potent and selective anti-inflammatory agents.

Additionally, (3-Bromothiophen-2-yl)methyl 2-(diethylamino)ethylamine has been investigated for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that BDEA can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the potential of BDEA in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (3-Bromothiophen-2-yl)methyl 2-(diethylamino)ethylamine have also been studied to evaluate its suitability as a drug candidate. A preclinical study published in the Journal of Pharmaceutical Sciences reported that BDEA exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development into therapeutic agents.

In conclusion, (3-Bromothiophen-2-yl)methyl 2-(diethylamino)ethylamine (CAS No. 1249779-03-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. As ongoing research continues to uncover new applications and optimize its properties, BDEA is poised to play an important role in advancing therapeutic strategies for various diseases.